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Compound of Interest

Compound Name: Methyl 3-amino-5-cyanobenzoate

Cat. No.: B178092

In-Depth Technical Guide: Physical Properties of
Methyl 3-amino-5-cyanobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 3-amino-5-cyanobenzoate, a key chemical intermediate. The information presented is
intended to support research, development, and quality control activities.

Core Physical Properties

Methyl 3-amino-5-cyanobenzoate (CAS No. 199536-01-1) is an aromatic compound with the
molecular formula CoHsN202. Its molecular weight is 176.17 g/mol . While detailed
experimental data from peer-reviewed literature remains limited, information from reliable
chemical suppliers provides the following physical characteristics.
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Property Value Source

CAS Number 199536-01-1 Multiple Suppliers
Molecular Formula CoHsN20:2 Multiple Suppliers
Molecular Weight 176.17 g/mol Multiple Suppliers

Off-white to light-yellow to
Physical Form yellow-brown powder or BLD Pharmatech

crystals.[1]

Boiling Point 371.488 °C at 760 mmHg Yongyichem
Density 1.262 g/cm3 Yongyichem
Refractive Index 1.574 Yongyichem
Flash Point 178.47 °C Yongyichem

Room temperature, in a dark,
Storage Temperature ) BLD Pharmatech
inert atmosphere.[1]

Note on Physical Form: While some suppliers have listed the physical form as "liquid," the high
boiling point of 371.488 °C strongly suggests that Methyl 3-amino-5-cyanobenzoate is a solid
at standard temperature and pressure, consistent with the "powder or crystals" description.

Solubility Profile

Quantitative solubility data for Methyl 3-amino-5-cyanobenzoate in various solvents is not
readily available in published literature. General guidance suggests storing the compound in an
inert atmosphere, which implies some degree of stability in the solid form. For practical
laboratory applications, it is recommended to perform solubility tests in small quantities with a
range of common solvents (e.g., water, methanol, ethanol, dimethyl sulfoxide,
dichloromethane) to determine suitable solvent systems for specific experimental needs.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Methyl 3-
amino-5-cyanobenzoate are not explicitly published. However, standard methodologies for
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determining these properties for a crystalline solid would be employed.

Melting Point Determination (General Protocol)

The melting point of a crystalline solid like Methyl 3-amino-5-cyanobenzoate would typically
be determined using a capillary melting point apparatus.

Methodology:

A small, finely powdered sample of the compound is packed into a capillary tube, sealed at
one end.

e The capillary tube is placed in a calibrated melting point apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to ensure thermal
equilibrium.

e The temperature at which the first liquid droplet is observed and the temperature at which
the entire sample becomes a clear liquid are recorded as the melting point range.

e For a pure substance, this range is typically narrow (0.5-2 °C).

Solubility Determination (General Protocol)

A general protocol for determining the solubility of a compound in a given solvent involves the
following steps:

Methodology:

e Aknown volume of the solvent is placed in a thermostatted vessel to maintain a constant
temperature.

e The compound is added portion-wise to the solvent with continuous stirring until a saturated
solution is formed, with excess solid remaining.

e The solution is allowed to equilibrate for a sufficient period (e.g., 24 hours) to ensure
saturation.
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e A sample of the supernatant is carefully withdrawn, filtered to remove any undissolved solid,
and diluted as necessary.

» The concentration of the compound in the diluted solution is determined using a suitable
analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid
Chromatography (HPLC).

e The solubility is then calculated and expressed in units such as g/L or mol/L.

Logical Workflow for Synthesis

While a specific signaling pathway involving Methyl 3-amino-5-cyanobenzoate is not
documented, a logical workflow for its synthesis can be depicted. A common synthetic route
involves the reduction of a nitro group to an amine.
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Caption: A general workflow for the synthesis of Methyl 3-amino-5-cyanobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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